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Compound of Interest

Compound Name: Isopropyl valerate

Cat. No.: B102743

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of isopropyl valerate is a critical component of laboratory safety and
environmental responsibility. As a flammable liquid, isopropyl valerate is classified as
hazardous waste and must be managed in accordance with stringent regulatory standards to
mitigate risks and ensure compliance. This guide provides a comprehensive, step-by-step
protocol for its safe handling and disposal.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle isopropyl valerate with the
appropriate safety measures in a well-ventilated area.

o Personal Protective Equipment (PPE): Always wear safety glasses with side shields,
chemical-resistant gloves (e.g., nitrile), and a flame-retardant lab coat.

» Spill Management: In the event of a spill, immediately eliminate all ignition sources. Absorb
the spill with an inert, non-combustible material such as sand, earth, or vermiculite. Collect
the absorbed material and contaminated items into a suitable, sealed container for disposal
as hazardous waste. Do not allow the spilled material to enter drains or waterways.

Step-by-Step Disposal Protocol
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Under no circumstances should isopropyl valerate be disposed of down the drain or in regular
trash.[1] The primary method for its disposal is through a licensed professional waste disposal
service or your institution's Environmental Health and Safety (EHS) program.[2]

o Waste Identification and Classification: Isopropyl valerate is classified as an ignitable
hazardous waste under the Resource Conservation and Recovery Act (RCRA) due to its low
flash point.[3][4] The EPA hazardous waste code for ignitability is DO01.[4][5]

e Waste Collection and Storage:

o Collect waste isopropyl valerate in a dedicated, chemically compatible container with a
leak-proof, screw-on cap.[6] Glass or plastic containers are often suitable.[2][3]

o Ensure the container is clearly labeled with the words "Hazardous Waste," the full
chemical name "Isopropyl Valerate," and the approximate quantity.[2] Do not use
abbreviations or chemical formulas.[2]

o Store the waste container in a designated, cool, dry, and well-ventilated satellite
accumulation area, away from ignition sources, heat, and incompatible materials like
strong oxidizing agents.[7]

o It is best practice to use secondary containment, such as a lab tray, to capture any
potential leaks.[6]

e Requesting Disposal:

o Once the container is full or before accumulation time limits are reached (typically 90 days
for large quantity generators), arrange for disposal through your institution's EHS office or
a licensed hazardous waste contractor.[6]

o Complete all required paperwork, such as a hazardous waste tag or form, providing
accurate information about the waste stream.[2]

e Disposal of Contaminated Materials:

o Personal Protective Equipment (PPE): Contaminated gloves, absorbent pads, and other
disposable items should be collected in a sealed bag or container and disposed of as
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hazardous chemical waste.[1]

o Empty Containers: Containers that held isopropyl valerate must be triple-rinsed with a
suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and disposed of
as flammable hazardous waste.[8] After rinsing, the container can be managed for
recycling or disposal as non-hazardous waste, but it should be punctured or marked to
prevent reuse.[1]

Quantitative Data for Isopropyl Valerate

The following table summarizes key quantitative data relevant to the safe handling and
disposal of isopropyl valerate.

Property Value Citation(s)
CAS Number 18362-97-5 [9]
Molecular Formula CsH1602 [2]
Molecular Weight 144.21 g/mol [2]

Flash Point 46.67 °C (116.00 °F) TCC [9]

Specific Gravity 0.855-0.861 @ 25 °C 9]

Boiling Point 165.00 °C @ 760.00 mm Hg 9]

EPA Hazardous Waste Code D001 (Ignitability) [41[5]

GHS Hazard Statement H226: Flammable liquid and 2]

vapor

Experimental Protocols

The standard and recommended "experimental protocol" for the ultimate disposal of isopropyl
valerate is incineration by a licensed hazardous waste treatment, storage, and disposal facility
(TSDF). This process involves controlled high-temperature burning, often by dissolving or
mixing the material with a combustible solvent to ensure complete destruction in compliance
with EPA regulations. On-site chemical neutralization or treatment by laboratory personnel is
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not recommended due to the flammability hazard and the complexity of ensuring complete

reaction and regulatory compliance.

Isopropyl Valerate Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of isopropyl

valerate from the point of generation to final disposal.
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Caption: Workflow for the safe disposal of isopropyl valerate.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b102743?utm_src=pdf-body-img
https://www.benchchem.com/product/b102743?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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